Cas no 5930-67-6 (Propanedioyldifluoride, 2,2-difluoro-)
Propanedioyldifluoride, specifically 2,2-difluoromalonyl difluoride, is a fluorinated derivative of malonic acid with notable reactivity due to its difluoromethylene group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of fluorinated heterocycles and pharmaceuticals. Its high electrophilicity enables efficient acylations and nucleophilic substitutions, making it valuable for introducing fluorine-containing motifs into target molecules. The difluoride moiety enhances stability and reactivity, facilitating controlled transformations under mild conditions. Applications include agrochemical and medicinal chemistry, where its unique electronic properties contribute to improved metabolic stability and bioavailability in derived compounds. Proper handling under inert conditions is recommended due to its moisture sensitivity.
5930-67-6 structure
Product Name:Propanedioyldifluoride, 2,2-difluoro-
CAS No:5930-67-6
MF:C3F4O2
MW:144.024515151978
MDL:MFCD03094111
CID:366907
PubChem ID:2774099
Update Time:2025-05-27
Propanedioyldifluoride, 2,2-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioyldifluoride, 2,2-difluoro-
- DIFLUOROMALONOYL FLUORIDE
- DIFLUOROMALONYL FLUORIDE
- 2,2-difluoropropanedioyl difluoride
- 2,2-difluoromalonyl difluoride
- DTXSID50378882
- FT-0676813
- MFCD03094111
- SCHEMBL4290490
- 5930-67-6
- AKOS005173376
- Difluoromalonyl difluoride
- CF2(COF)2
-
- MDL： MFCD03094111
- Inchi： 1S/C3F4O2/c4-1(8)3(6,7)2(5)9
- InChI Key： KJOOJFLEZNWPIN-UHFFFAOYSA-N
- SMILES： FC(C(=O)F)(C(=O)F)F
Computed Properties
- Exact Mass: 143.98300
- Monoisotopic Mass: 143.98344189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.5±0.1 g/cm3
- Boiling Point: -9
- Flash Point: 131.8±19.3 °C
- PSA: 34.14000
- LogP: 0.61390
Propanedioyldifluoride, 2,2-difluoro- Security Information
- Signal Word：warning
- Hazard Statement： Toxic/Corrosive
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 3308
- Hazard Category Code： 23-34
- Safety Instruction： S23; S38
-
Hazardous Material Identification：
- HazardClass：TOXIC, CORROSIVE
- Risk Phrases：R23
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Propanedioyldifluoride, 2,2-difluoro- Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Propanedioyldifluoride, 2,2-difluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB147841-5 g |
Difluoromalonoyl fluoride; . |
5930-67-6 | 5g |
€218.00 | 2023-06-23 | ||
| abcr | AB147841-25 g |
Difluoromalonoyl fluoride; . |
5930-67-6 | 25g |
€482.50 | 2023-06-23 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294340-100mg |
difluoromalonoyl difluoride, |
5930-67-6 | 100mg |
￥451.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294340-100 mg |
difluoromalonoyl difluoride, |
5930-67-6 | 100MG |
￥451.00 | 2023-07-11 | ||
| abcr | AB147841-5g |
Difluoromalonoyl fluoride; . |
5930-67-6 | 5g |
€123.50 | 2024-06-10 | ||
| abcr | AB147841-25g |
Difluoromalonoyl fluoride; . |
5930-67-6 | 25g |
€457.20 | 2025-04-17 |
Propanedioyldifluoride, 2,2-difluoro- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
5930-67-6 (Propanedioyldifluoride, 2,2-difluoro-) Related Products
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- 70411-22-2(Pentanedioyl difluoride, 2,2,3,3,4-pentafluoro-)
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